Cas no 2764012-07-7 (3-(4-Hydroxybutoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid)

• Product Name: 3-(4-Hydroxybutoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• CAS No: 2764012-07-7
• MF: C₁₅H₁₉NO₆
• MW: 309.31446480751
• CID: 6207343
• PubChem ID: 165981803
• Update Time: 2025-06-13

3-(4-Hydroxybutoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2764012-07-7
• 3-(4-hydroxybutoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• EN300-37343380
• 3-(4-Hydroxybutoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid

• Inchi： 1S/C15H19NO6/c1-2-8-22-15(20)16-12-6-5-11(14(18)19)10-13(12)21-9-4-3-7-17/h2,5-6,10,17H,1,3-4,7-9H2,(H,16,20)(H,18,19)
• InChI Key： HBHHWQIPXUIPHG-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(=O)O)C=CC=1NC(=O)OCC=C)CCCCO

Computed Properties

• Exact Mass: 309.12123733g/mol
• Monoisotopic Mass: 309.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-(4-Hydroxybutoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid

Introduction to 3-(4-Hydroxybutoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic Acid (CAS No. 2764012-07-7)

3-(4-Hydroxybutoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid, identified by its Chemical Abstracts Service (CAS) number 2764012-07-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, featuring a complex structural framework, combines hydrophilic and lipophilic moieties, making it a promising candidate for various therapeutic applications. The presence of multiple functional groups, including hydroxyl, carboxylic acid, and amide functionalities, contributes to its unique chemical properties and reactivity, which are leveraged in drug design and development.

The molecular structure of 3-(4-Hydroxybutoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid encompasses a benzoic acid core substituted with a butoxy group at the C3 position and an amino group acylated with a propenyl carbamate moiety at the C4 position. This configuration not only enhances solubility but also introduces specific interactions with biological targets, making it an intriguing molecule for medicinal chemistry investigations. The compound's ability to engage with multiple receptors or enzymes suggests potential applications in modulating cellular pathways associated with inflammation, pain, and neurodegeneration.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacological profile of 3-(4-Hydroxybutoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid. Studies employing virtual screening and docking simulations have revealed its high binding affinity to certain protein targets, including cyclooxygenase (COX) enzymes and serine proteases. These interactions are critical for developing novel anti-inflammatory agents and protease inhibitors, which are essential in treating chronic diseases such as rheumatoid arthritis and cancer.

In vitro experiments have demonstrated the compound's ability to inhibit the activity of COX-2, a key enzyme involved in prostaglandin synthesis and inflammation. The butoxy group at the C3 position appears to enhance binding stability by increasing hydrophobic interactions with the enzyme's active site. Additionally, the propenyl carbamate moiety contributes to favorable pharmacokinetic properties, including improved bioavailability and reduced metabolic clearance. These characteristics make 3-(4-Hydroxybutoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid a valuable scaffold for further derivatization to optimize its therapeutic efficacy.

Investigations into the compound's mechanism of action have also highlighted its potential as an antioxidant and neuroprotective agent. The hydroxyl group at the C4 position of the benzoic acid ring participates in redox reactions, helping to neutralize reactive oxygen species (ROS) that contribute to oxidative stress. This property is particularly relevant in neurodegenerative diseases such as Alzheimer's and Parkinson's, where oxidative damage plays a significant role in pathogenesis. Preclinical studies have shown that 3-(4-Hydroxybutoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid can attenuate neuronal damage in models of oxidative stress-induced cell death.

The compound's structural features also make it suitable for exploring novel drug delivery systems. Its amphiphilic nature allows for formulation into micelles or nanoparticles, which can enhance drug solubility and target specificity. Such formulations are particularly useful for delivering bioactive molecules across biological barriers, such as the blood-brain barrier (BBB), improving therapeutic outcomes in central nervous system disorders. Recent patents have outlined methods for synthesizing derivatives of 3-(4-Hydroxybutoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid with enhanced BBB penetration capabilities.

Emerging research has also explored the potential of 3-(4-Hydroxybutoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid as a prodrug or precursor for bioactive molecules. Its reactive functional groups can be selectively modified to introduce additional pharmacophores or linkages required for targeted drug delivery. For instance, conjugation with targeting ligands or imaging agents could enable its use in theranostics—combining therapy and diagnostics into a single treatment modality. This approach holds promise for personalized medicine strategies tailored to individual patient needs.

The synthesis of 3-(4-Hydroxybutoxy)-4-{[(prop-2-en-1-ylooxy)carbonyl]amino}benzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and enzymatic acylations, have been employed to streamline the process and minimize side products. The development of scalable synthetic routes is crucial for transitioning from laboratory-scale production to industrial manufacturing, ensuring cost-effective availability for clinical trials and commercial applications.

Regulatory considerations play a significant role in advancing 3-(4-Hydroxybutoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid through clinical development pipelines. Compliance with Good Manufacturing Practices (GMP) is essential for producing pharmaceutical-grade material that meets safety and efficacy standards. Collaborative efforts between academic researchers and pharmaceutical companies are necessary to navigate regulatory hurdles efficiently. Preclinical data generation, including toxicity studies and pharmacokinetic assessments, is critical for submitting Investigational New Drug (IND) applications to regulatory agencies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA).

The future prospects of 3-(4-Hydroxybutoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid are vast, with ongoing research exploring its potential in treating a wide range of diseases beyond inflammation and neurodegeneration. Its structural versatility allows for modifications that could enhance its interaction with other biological targets, such as kinases or nuclear receptors involved in metabolic disorders or cancer progression. Additionally, exploring its role in modulating immune responses could open new avenues for treating autoimmune diseases like multiple sclerosis or rheumatoid arthritis.

In conclusion,3-(4-Hydroxybutoxy)-4-{[(prop-2-en-1-ylo xy)carboxy l]amino}benzo ic acid (CAS No . 276401 2 -0 7 -7) represents a promising lead compound with multifaceted therapeutic potential . Its unique structural features , coupled with recent advances in drug design methodologies , position it as a valuable asset in pharmaceutical research . Continued investigation into its mechanisms of action , synthetic optimization , and preclinical development will be instrumental in realizing its full clinical utility . As research progresses , this compound may emerge as a cornerstone molecule in next-generation therapies targeting diverse human diseases .